Novel room light-induced disproportionation reaction of organo-ditin and -dilead compounds with organic dichalcogenides: an efficient salt-free route to organo-tin and -lead chalcogenides
Chemical Communications Pub Date: 2000-03-30 DOI: 10.1039/B000309N
Abstract
Disproportionation of organo-ditin and -dilead compounds (R3M)2 (M = Sn, Pb) with organic dichalcogenides (R′Z)2 (Z = S, Se, Te) is efficiently promoted by room light to produce the corresponding organo-tin and -lead chalcogenides R3MZR′ quantitatively.
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